Cas no 867042-06-6 (5-chloro-N-(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidenethiophene-2-sulfonamide)

5-Chloro-N-(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidenethiophene-2-sulfonamide is a specialized sulfonamide derivative featuring a thiazolidinone scaffold with a propenyl substituent. This compound exhibits potential as an intermediate in the synthesis of biologically active molecules, particularly in medicinal chemistry applications. Its structural framework combines a sulfonamide group with a chloro-substituted thiophene moiety, which may contribute to enhanced binding affinity in target interactions. The presence of the α,β-unsaturated carbonyl system in the thiazolidinone ring offers reactivity for further functionalization. This compound is of interest for researchers exploring novel heterocyclic systems with potential pharmacological properties, such as enzyme inhibition or antimicrobial activity. Its well-defined structure allows for precise modifications in drug discovery efforts.

5-chloro-N-(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidenethiophene-2-sulfonamide structure

867042-06-6 structure

Product Name:5-chloro-N-(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidenethiophene-2-sulfonamide

CAS No:867042-06-6

MF:C₁₀H₉ClN₂O₃S₃

MW:336.838057279587

CID:6316927

PubChem ID:5640619

Update Time:2025-11-03

5-chloro-N-(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidenethiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 5-chloro-N-(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidenethiophene-2-sulfonamide
- 867042-06-6
- AKOS002218751
- 5-CHLORO-N-[(2E)-4-OXO-3-(PROP-2-EN-1-YL)-1,3-THIAZOLIDIN-2-YLIDENE]THIOPHENE-2-SULFONAMIDE
- F1628-0840
- (E)-N-(3-allyl-4-oxothiazolidin-2-ylidene)-5-chlorothiophene-2-sulfonamide
- SR-01000013753
- (NE)-5-chloro-N-(4-oxo-3-prop-2-enyl-1,3-thiazolidin-2-ylidene)thiophene-2-sulfonamide
- SR-01000013753-1
- Inchi： 1S/C10H9ClN2O3S3/c1-2-5-13-8(14)6-17-10(13)12-19(15,16)9-4-3-7(11)18-9/h2-4H,1,5-6H2/b12-10+
- InChI Key： QNUBREWRAXVRMK-ZRDIBKRKSA-N
- SMILES： ClC1=CC=C(S1)S(/N=C1\N(CC=C)C(CS\1)=O)(=O)=O

Computed Properties

Exact Mass: 335.9463834g/mol
Monoisotopic Mass: 335.9463834g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 515
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 129Å²

5-chloro-N-(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidenethiophene-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1628-0840-2μmol	5-chloro-N-[(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidene]thiophene-2-sulfonamide	867042-06-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1628-0840-1mg	5-chloro-N-[(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidene]thiophene-2-sulfonamide	867042-06-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1628-0840-2mg	5-chloro-N-[(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidene]thiophene-2-sulfonamide	867042-06-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1628-0840-3mg	5-chloro-N-[(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidene]thiophene-2-sulfonamide	867042-06-6	90%+	3mg	$63.0	2023-05-17

5-chloro-N-(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidenethiophene-2-sulfonamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-chloro-N-(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidenethiophene-2-sulfonamide

5-Chloro-N-(2E)-4-Oxo-3-(Prop-2-en-1-yl)-1,3-Thiazolidin-2-Ylidene Thiophene-2-Sulfonamide (CAS No: 867042-06-6)

The compound5-chloro-N-(2E)-4-oxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-2-ylidenethiophene-2-sulfonamide (CAS No: 867042-06-6) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a thiophene ring, a thiazolidinone moiety, and a sulfonamide group. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent studies have highlighted the importance ofthiazolidinone derivatives in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The sulfonamide group in this compound is known to enhance bioavailability and stability, making it an attractive candidate for therapeutic applications. Additionally, the thiophene ring contributes to the molecule's aromaticity and electronic properties, which are crucial for its interaction with biological targets.

The synthesis of5-chloro-N-(2E)-4-oxo... involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to optimize the yield and purity of this compound. The latest advancements in green chemistry have also been applied to minimize environmental impact during its production.

In terms of pharmacological activity, this compound has shown promising results in vitro assays targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in inflammatory processes, making this compound a potential candidate for anti-inflammatory drug development. Furthermore, preliminary studies suggest that it may also exhibit anti-proliferative effects on cancer cells, highlighting its dual therapeutic potential.

The structural uniqueness of5-chloro-N-(2E)-4... also makes it an interesting material for applications beyond medicine. For instance, its electronic properties could be exploited in the development of organic semiconductors or sensors. Researchers are currently investigating its ability to act as a π-conjugated system in electronic devices, which could pave the way for new advancements in nanotechnology.

In conclusion,CAS No: 867042... represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its intricate structure and functional groups endow it with unique properties that make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in shaping future innovations in chemistry and medicine.